Cas no 37167-59-2 (Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester
• CAS No: 37167-59-2
• MF: C₅H₆Br₂O₄
• MW: 289.906740665436
• CID: 315582
• PubChem ID: 98900
• Update Time: 2025-04-19

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester
• dimethyl 2,2-dibromomalonate
• dimethyl 2,2-dibromopropanedioate
• DIMETHYL DIBROMOMALONATE
• Dibrom-malonsaeure-dimethylester
• dibromo-malonic acid dimethyl ester
• Propandioic acid,dibromo-,dimethyl ester
• NSC175887
• DIMETHYLDIBROMOMALONATE
• Propandioic acid, dibromo-, dimethyl ester
• 6PY6G3UXV4
• DTXSID5068023
• SCHEMBL10954143
• UNII-6PY6G3UXV4
• Propanedioic acid, 2,2-dibromo-, 1,3-dimethyl ester
• 37167-59-2
• FT-0768659
• J-802195
• UWZGBUTYDAIEAS-UHFFFAOYSA-N
• EINECS 253-371-8
• NS00057248
• NSC 175887
• NSC-175887
• AKOS024319327
• Propanedioic acid, dibromo-, dimethyl ester

• Inchi： 1S/C5H6Br2O4/c1-10-3(8)5(6,7)4(9)11-2/h1-2H3
• InChI Key： UWZGBUTYDAIEAS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(C(=O)OC)Br

Computed Properties

• Exact Mass: 287.86300
• Monoisotopic Mass: 287.863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 2.007
• Melting Point: 58-61 °C(lit.)
• Boiling Point: 222.2°Cat760mmHg
• Flash Point: 88.2°C
• Refractive Index: 1.523
• PSA: 52.60000
• LogP: 0.81850

Propanedioic acid,2,2-dibromo-, 1,3-dimethyl ester Security Information

• WGK Germany：3